![molecular formula C23H26N2O5 B2671834 N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-(4-ethoxyphenyl)acetamide CAS No. 851404-30-3](/img/no-structure.png)
N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-(4-ethoxyphenyl)acetamide
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Description
N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C23H26N2O5 and its molecular weight is 410.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
New Synthesis Routes
Research into similar quinoline derivatives, such as N-(3-cyano-7-ethoxy-4-oxo-1,4-dihydroquinolin-6-yl)acetamide, has led to the development of new and practical synthetic routes. These routes are notable for their high yields and purity levels, indicating a strong interest in the efficient synthesis of complex quinoline compounds for further study and potential pharmaceutical applications (Ma Wenpeng et al., 2014).
Crystal Structure Analysis
The study of salt and inclusion compounds of similar amide-containing isoquinoline derivatives has provided insights into their structural aspects, crystal structures, and fluorescence properties. This type of research is critical for understanding the physicochemical properties of new compounds, which can inform their potential applications in drug design and development (A. Karmakar et al., 2007).
Potential Biological Activities
Antifungal Agents
Derivatives of related structures have been identified as broad-spectrum antifungal agents, suggesting potential applications in treating fungal infections. The development of such compounds often involves optimizing their molecular structures for improved stability and efficacy (D. Bardiot et al., 2015).
Antitumor Activities
The synthesis and evaluation of methoxy-indolo[2,1‐a]isoquinolines and their derivatives have shown cytostatic activity in vitro against various tumor cells. These findings highlight the potential of structurally related compounds in the development of new anticancer therapies (R. Ambros et al., 1988).
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the condensation of 5,8-dimethoxy-2-oxo-1,2-dihydroquinoline-3-carbaldehyde with 2-(4-ethoxyphenyl)acetic acid followed by reduction and amidation reactions.", "Starting Materials": [ "5,8-dimethoxy-2-oxo-1,2-dihydroquinoline-3-carbaldehyde", "2-(4-ethoxyphenyl)acetic acid", "Sodium borohydride", "N,N-Dimethylformamide (DMF)", "Triethylamine", "N,N'-Dicyclohexylcarbodiimide (DCC)", "Ethyl acetate", "Hydrochloric acid", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Condensation of 5,8-dimethoxy-2-oxo-1,2-dihydroquinoline-3-carbaldehyde with 2-(4-ethoxyphenyl)acetic acid in the presence of DCC and triethylamine in DMF to form the corresponding ester.", "Step 2: Reduction of the ester using sodium borohydride in ethanol to form the corresponding alcohol.", "Step 3: Amidation of the alcohol with acetamide in the presence of hydrochloric acid and triethylamine in ethyl acetate to form the final product.", "Step 4: Purification of the product using column chromatography with a mixture of ethyl acetate and hexane as the eluent.", "Step 5: Recrystallization of the purified product from ethanol to obtain the final compound." ] } | |
CAS No. |
851404-30-3 |
Molecular Formula |
C23H26N2O5 |
Molecular Weight |
410.47 |
IUPAC Name |
N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-2-(4-ethoxyphenyl)acetamide |
InChI |
InChI=1S/C23H26N2O5/c1-4-30-17-7-5-15(6-8-17)13-21(26)24-12-11-16-14-18-19(28-2)9-10-20(29-3)22(18)25-23(16)27/h5-10,14H,4,11-13H2,1-3H3,(H,24,26)(H,25,27) |
InChI Key |
AAOZPMGRMAWYJX-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)CC(=O)NCCC2=CC3=C(C=CC(=C3NC2=O)OC)OC |
solubility |
not available |
Origin of Product |
United States |
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